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Compound of Interest

Compound Name: Allyl phenoxyacetate

Cat. No.: B160265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl phenoxyacetate, a versatile organic ester, holds significant interest across various

scientific disciplines, primarily in the fragrance and flavor industries, with emerging applications

in agrochemicals. This document provides an in-depth technical overview of allyl
phenoxyacetate, encompassing its chemical identity, physicochemical properties, synthesis

methodologies, and safety data. Detailed experimental protocols for its synthesis and analysis

are presented, alongside a discussion of its current and potential applications. This guide is

intended to serve as a comprehensive resource for professionals engaged in research and

development involving this compound.

Chemical Identity and Synonyms
Allyl phenoxyacetate is systematically known as prop-2-enyl 2-phenoxyacetate. Its unique

chemical structure, characterized by an ester functional group formed from phenoxyacetic acid

and allyl alcohol, imparts a distinct and pleasant aroma.[1]

CAS Number: 7493-74-5[2][3][4][5]

Table 1: Synonyms and Identifiers
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Type Identifier

Synonyms Acetate P.A.[6]

Acetic acid, 2-phenoxy-, 2-propen-1-yl ester[7]

Acetic acid, phenoxy-, 2-propenyl ester[7][8]

Acetic acid, phenoxy-, allyl ester[7][8]

Allyl 2-phenoxyacetate[2][5][7]

Phenoxyacetic Acid Allyl Ester[3]

Phenoxy allyl acetate[9]

2-Propenyl phenoxyacetate[10]

EC Number 231-335-2[4][5]

FEMA Number 2038[5]

InChI
InChI=1S/C11H12O3/c1-2-8-13-11(12)9-14-10-

6-4-3-5-7-10/h2-7H,1,8-9H2[8]

InChI Key VUFZVGQUAVDKMC-UHFFFAOYSA-N[8]

SMILES C=CCOC(=O)COC1=CC=CC=C1[5]

Physicochemical Properties
Allyl phenoxyacetate is a colorless to pale yellow liquid with a characteristic sweet, fruity, and

floral aroma, often with notes of pineapple and honey.[1] It is practically insoluble in water but

soluble in organic solvents.

Table 2: Physicochemical Data
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Property Value

Molecular Formula C₁₁H₁₂O₃[3]

Molecular Weight 192.21 g/mol [3][5]

Appearance Colorless to pale yellow liquid[1][9]

Density 1.102 g/mL at 25 °C[5]

Boiling Point 265-266 °C[5]

Refractive Index n20/D 1.516[5]

Water Solubility 0.72 g/L (Predicted)[10]

logP 2.15 (Predicted)[10]

Synthesis of Allyl Phenoxyacetate
The primary method for synthesizing allyl phenoxyacetate is through the esterification of

phenoxyacetic acid with allyl alcohol. This reaction can be catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification
This protocol details the synthesis of allyl phenoxyacetate via Fischer esterification.

Materials:

Phenoxyacetic acid

Allyl alcohol

Sulfuric acid (concentrated)

Hexane (or another suitable water-entraining solvent)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate
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Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine phenoxyacetic acid and an excess of allyl alcohol. Add a suitable

solvent such as hexane to facilitate the removal of water.

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Reflux: Heat the mixture to reflux. The water produced during the esterification will be

collected in the Dean-Stark trap. Continue the reflux until the theoretical amount of water has

been collected, indicating the completion of the reaction.

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter to remove the drying agent.

Remove the solvent by rotary evaporation.
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Purify the crude product by vacuum distillation to obtain pure allyl phenoxyacetate.

Diagram 1: Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b160265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Allyl Phenoxyacetate Synthesis

Phenoxyacetic Acid +
Allyl Alcohol +

Sulfuric Acid (catalyst)

Reflux with Dean-Stark Trap

Work-up:
- Neutralization (NaHCO3)

- Washing (H2O, Brine)

Drying (Na2SO4)

Purification:
- Solvent Removal

- Vacuum Distillation

Pure Allyl Phenoxyacetate
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Safety Precautions for Handling Allyl Phenoxyacetate

Allyl Phenoxyacetate

Potential Hazards:
- Harmful if Swallowed

- Toxic in Contact with Skin
- Skin Sensitizer

Personal Protective Equipment (PPE):
- Gloves

- Safety Glasses
- Lab Coat

Safe Handling Practices:
- Well-ventilated Area

- Avoid Inhalation

Proper Storage:
- Cool, Dry Place

- Tightly Sealed Container

Emergency Procedures:
- Rinse Skin/Eyes with Water

- Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 7493-74-5: Allyl phenoxyacetate | CymitQuimica [cymitquimica.com]

2. Allyl phenoxyacetate | 7493-74-5 [chemicalbook.com]

3. scbt.com [scbt.com]

4. Allyl Phenoxyacetate [xinruiaromatics.com]

5. 苯氧乙酸烯丙酯 ≥99%, FG | Sigma-Aldrich [sigmaaldrich.com]

6. allyl phenoxyacetate, 7493-74-5 [thegoodscentscompany.com]

7. Allyl phenoxyacetate | The Fragrance Conservatory [fragranceconservatory.com]

8. Allyl phenoxyacetate [webbook.nist.gov]

9. Allyl phenoxy acetate - ODOCHEM INDUSTRIES [odochem.in]

10. Showing Compound Allyl phenoxyacetate (FDB008246) - FooDB [foodb.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b160265?utm_src=pdf-body-img
https://www.benchchem.com/product/b160265?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/7493-74-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0194615.htm
https://www.scbt.com/p/allyl-phenoxyacetate-7493-74-5
https://www.xinruiaromatics.com/wap_products_detail_en/id/6.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w203807
https://www.thegoodscentscompany.com/data/rw1028371.html
https://fragranceconservatory.com/ingredient/allyl-phenoxyacetate
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C11H12O3/c1-2-8-13-11(12)9-14-10-6-4-3-5-7-10/h2-7H,1,8-9H2
https://odochem.in/services/allyl-phenoxy-acetate/
https://foodb.ca/compounds/FDB008246
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Allyl Phenoxyacetate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160265#allyl-phenoxyacetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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